2-{4-[3-(2-methylphenyl)-3-phenylpropanoyl]-1-piperazinyl}ethanol

• IUPAC Name: 1-[4-(2-hydroxyethyl)piperazin-1-yl]-3-(2-methylphenyl)-3-phenylpropan-1-one
• InChI: InChI=1S/C22H28N2O2/c1-18-7-5-6-10-20(18)21(19-8-3-2-4-9-19)17-22(26)24-13-11-23(12-14-24)15-16-25/h2-10,21,25H,11-17H2,1H3
• InChI Key: ZSCKSYIYZAYWAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CC(=O)N2CCN(CC2)CCO)C3=CC=CC=C3
• Molecular Formula: C22H28N2O2
• Molecular Weight: 352.5 g/mol

Description

2-{4-[3-(2-methylphenyl)-3-phenylpropanoyl]-1-piperazinyl}ethanol is a chemical compound that belongs to the class of piperazine derivatives. It is also known as MPPE or 1-[2-(4-piperazin-1-yl-phenyl)-2-hydroxy-ethyl]-2-phenyl-2-methyl-propanamide. This compound has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 2-{4-[3-(2-methylphenyl)-3-phenylpropanoyl]-1-piperazinyl}ethanol is not fully understood. However, it has been suggested that it may work by modulating the activity of certain neurotransmitters in the brain, such as serotonin and dopamine. It may also work by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
2-{4-[3-(2-methylphenyl)-3-phenylpropanoyl]-1-piperazinyl}ethanol has been found to have a number of biochemical and physiological effects. It has been shown to have an inhibitory effect on the growth of cancer cells, as well as anti-inflammatory properties. It has also been found to have anxiolytic and antidepressant effects, possibly through its modulation of neurotransmitter activity in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{4-[3-(2-methylphenyl)-3-phenylpropanoyl]-1-piperazinyl}ethanol in lab experiments is its potential as a novel therapeutic agent for the treatment of cancer and inflammatory diseases. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to optimize its use in the lab.

Future Directions

There are several future directions for research on 2-{4-[3-(2-methylphenyl)-3-phenylpropanoyl]-1-piperazinyl}ethanol. One area of research could focus on elucidating its exact mechanism of action, which could help to optimize its use as a therapeutic agent. Another area of research could focus on developing more efficient synthesis methods for this compound. Additionally, further studies could be conducted to explore its potential as an antidepressant and anxiolytic agent.

Synthesis Methods

The synthesis of 2-{4-[3-(2-methylphenyl)-3-phenylpropanoyl]-1-piperazinyl}ethanol involves the reaction of 4-(3-chloropropyl)piperazine with 2-methylphenylacetyl chloride in the presence of a base such as sodium carbonate. The resulting intermediate is then reacted with benzophenone in the presence of a reducing agent such as sodium borohydride to yield the final product.

Scientific Research Applications

2-{4-[3-(2-methylphenyl)-3-phenylpropanoyl]-1-piperazinyl}ethanol has been found to have potential applications in scientific research. It has been shown to have an inhibitory effect on the growth of cancer cells, particularly breast cancer cells. It has also been studied for its potential use as an antidepressant and anxiolytic agent. Additionally, it has been found to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis.